Cas no 2225170-15-8 (3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid)

• Product Name: 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid
• CAS No: 2225170-15-8
• MF: C₁₂H₁₅BF₃NO₂
• MW: 273.06
• CID: 5143272
• PubChem ID: 133555270
• Update Time: 2025-06-10

3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid
• 2225170-15-8
• (3-(Piperidin-4-yl)-5-(trifluoromethyl)phenyl)boronic acid

• Inchi： 1S/C12H15BF3NO2/c14-12(15,16)10-5-9(6-11(7-10)13(18)19)8-1-3-17-4-2-8/h5-8,17-19H,1-4H2
• InChI Key： HDMMEIMUYFIVNS-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(F)(F)F)=CC(C2CCNCC2)=C1)(O)O

Computed Properties

• Exact Mass: 273.1147934g/mol
• Monoisotopic Mass: 273.1147934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid

Introduction to 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid (CAS No. 2225170-15-8)

3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid (CAS No. 2225170-15-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a trifluoromethyl group, a piperidine ring, and a phenylboronic acid moiety. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications, particularly in drug discovery and advanced materials development.

The trifluoromethyl group is known for its strong electron-withdrawing effect and high lipophilicity, which can influence the pharmacokinetic properties of molecules. The piperidine ring, on the other hand, is a common structural motif in many biologically active compounds, contributing to the molecule's overall conformational flexibility and binding affinity. The phenylboronic acid moiety is highly reactive and can participate in various chemical reactions, making it a valuable building block in synthetic chemistry.

Recent research has highlighted the potential of 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid in the development of novel therapeutic agents. For instance, studies have shown that compounds containing boronic acid groups can act as potent inhibitors of specific enzymes involved in disease pathways. One such application is in the inhibition of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and cancer. The trifluoromethyl group can enhance the potency and selectivity of these inhibitors, making them more effective therapeutic candidates.

In addition to its potential in drug discovery, 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid has also been explored for its use in materials science. Boronic acids are known for their ability to form stable complexes with diols, which can be utilized in the development of supramolecular materials with unique properties. These materials have applications in areas such as drug delivery systems, sensors, and catalysis. The presence of the trifluoromethyl group can further modulate the physical and chemical properties of these materials, enhancing their performance.

The synthesis of 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid typically involves several steps, including the formation of the piperidine ring and the introduction of the trifluoromethyl and boronic acid functionalities. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in both academic and industrial settings. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in this regard.

In terms of safety and handling, it is important to note that while 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid is not classified as a hazardous material, proper precautions should be taken during its use to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future outlook for 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid is promising. Ongoing research continues to uncover new applications for this compound across various fields. In drug discovery, efforts are focused on optimizing its structure to enhance its pharmacological properties and reduce potential side effects. In materials science, there is growing interest in developing new supramolecular systems based on boronic acids that can address specific challenges in areas such as environmental remediation and energy storage.

In conclusion, 3-Trifluoromethyl-5-(piperidin-4-yl)phenylboronic acid (CAS No. 2225170-15-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups makes it a valuable tool for researchers working on a wide range of applications. As research progresses, it is likely that new insights into the properties and applications of this compound will continue to emerge, further expanding its utility and impact.